Cas no 6104-35-4 (5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole)

5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole structure
6104-35-4 structure
Product Name:5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
CAS No:6104-35-4
MF:C18H17ClN2O3
MW:344.792183637619
CID:1624670
PubChem ID:2268315
Update Time:2025-04-21

5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole, 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-
    • Oprea1_746519
    • SR-01000482903
    • CBMicro_011240
    • STK117245
    • BIM-0011511.P001
    • SR-01000482903-1
    • DTXSID60367464
    • AKOS001640241
    • CB14684
    • 6104-35-4
    • SMSF0014015
    • Inchi: 1S/C18H17ClN2O3/c1-11-8-15(9-12(2)17(11)19)23-10-16-20-18(21-24-16)13-4-6-14(22-3)7-5-13/h4-9H,10H2,1-3H3
    • InChI Key: MQRWBGKWZXVINK-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(=CC=1C)OCC1=NC(C2C=CC(=CC=2)OC)=NO1

Computed Properties

  • Exact Mass: 344.09291
  • Monoisotopic Mass: 344.09277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.243
  • Boiling Point: 514.4°C at 760 mmHg
  • Flash Point: 264.9°C
  • Refractive Index: 1.575
  • PSA: 57.38
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